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Compound of Interest

Compound Name: Ethidimuron

Cat. No.: B166126

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ethidimuron is a thiadiazolylurea herbicide used to control a broad spectrum of weeds.[1] Its
mode of action is the inhibition of photosynthesis at photosystem II.[1] Monitoring its presence
in environmental and agricultural samples is crucial for ensuring food safety and environmental
protection. This application note provides a detailed protocol for the analysis of Ethidimuron
using Gas Chromatography-Mass Spectrometry (GC-MS), a robust and widely used analytical
technique for the identification and quantification of pesticide residues.[2]

Chemical Properties of Ethidimuron

A summary of the key chemical properties of Ethidimuron is presented in the table below.
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Property Value Reference

1-(5-ethylsulfonyl-1,3,4-
IUPAC Name thiadiazol-2-yl)-1,3- [11[3]

dimethylurea

Molecular Formula C7H12N403S2 [3][4]
Molecular Weight 264.3 g/mol [3]
CAS Number 30043-49-3 [1]

Experimental Protocol

This protocol outlines a general procedure for the analysis of Ethidimuron in a solid matrix
(e.g., soil, foodstuff) using the widely accepted QUEChERS (Quick, Easy, Cheap, Effective,
Rugged, and Safe) method for sample preparation, followed by GC-MS analysis.[2][5][6]

1. Sample Preparation (QUEChERS Method)

The QUEChERS method provides a simple and effective way to extract pesticides from a
variety of matrices.[2][5][6]

o Extraction:

o

Weigh 10 g of a homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

[¢]

Add the appropriate QUEChERS extraction salts (e.g., 4 g MgSOas, 1 g NaCl, 1 g trisodium
citrate dihydrate, 0.5 g disodium hydrogen citrate sesquihydrate).

[¢]

[¢]

Vortex the tube vigorously for 1 minute.

o

Centrifuge at 23000 rcf for 5 minutes.

o Dispersive Solid-Phase Extraction (d-SPE) Cleanup:
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o Transfer an aliquot of the acetonitrile supernatant (e.g., 6 mL) to a 15 mL d-SPE tube
containing a cleanup sorbent (e.g., 900 mg MgSOa4, 150 mg primary secondary amine -
PSA).

o Vortex for 30 seconds.

o Centrifuge at 23000 rcf for 5 minutes.

e Solvent Exchange:

[e]

Take an aliquot of the cleaned-up extract (e.g., 1 mL).

o

Evaporate the acetonitrile under a gentle stream of nitrogen.[7]

[¢]

Reconstitute the residue in a solvent suitable for GC-MS, such as ethyl acetate or hexane
(e.g., 1 mL).[2]

[¢]

The final extract is now ready for GC-MS analysis.
2. GC-MS Instrumentation and Parameters

The following are recommended starting parameters for the GC-MS analysis of Ethidimuron.
Optimization may be required based on the specific instrument and matrix.
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Parameter Recommended Setting

Gas Chromatograph

DB-5MS or HP-5MS (30 m x 0.25 mm, 0.25 um

Column
film thickness) or equivalent

Injection Volume 1-2 yL

Inlet Temperature 250 °C

Injection Mode Splitless

Carrier Gas Helium at a constant flow rate of 1.0-1.5 mL/min
Initial temperature of 70°C, hold for 2 minutes,

Oven Temperature Program ramp to 280°C at 10-20°C/min, hold for 5-10
minutes.

Mass Spectrometer

lonization Mode Electron lonization (El) at 70 eV

Source Temperature 230 °C

Quadrupole Temperature 150 °C

Acquisition Mode Selected lon Monitoring (SIM) or Full Scan

Transfer Line Temperature 280 °C

Quantitative Data Summary

For quantitative analysis, the use of Selected lon Monitoring (SIM) mode is recommended for
enhanced sensitivity and selectivity. The characteristic ions for Ethidimuron should be
determined by analyzing a standard solution in full scan mode. Based on available data, the
following ions are suggested for monitoring.[3]

Analyte Quantifier lon (m/z)  Qualifier lon 1 (m/z) Qualifier lon 2 (m/z)

L To be determined from
Ethidimuron 115 207
mass spectrum
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Note: The third highest peak from the NIST Mass Spectrometry Data Center was not explicitly

stated in the search results.

Visualizations

Experimental Workflow for Ethidimuron Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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